Cas no 950910-12-0 (3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid)

3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid structure

950910-12-0 structure

Product Name:3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid

CAS No:950910-12-0

MF:C₁₅H₂₀O₁₀

MW:360.313305854797

CID:5682724

Update Time:2024-02-02

3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid
- Inchi： 1S/C15H20O10/c1-22-8-4-6(14(20)21)3-7(17)12(8)25-15-11(19)10(18)13(23-2)9(5-16)24-15/h3-4,9-11,13,15-19H,5H2,1-2H3,(H,20,21)/t9-,10-,11-,13-,15+/m1/s1
- InChI Key： IOBKMMKGANXGGB-DAHVATMRSA-N
- SMILES： C(O)(=O)C1=CC(OC)=C(O[C@@H]2O[C@H](CO)[C@@H](OC)[C@H](O)[C@H]2O)C(O)=C1

Experimental Properties

Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 635.4±55.0 °C(Predicted)
pka: 4.11±0.10(Predicted)

3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid Production Method

Production Method 1

149-91-7

950910-12-0

3934-84-7

530-57-4

1916-08-1

950910-16-4

950910-14-2

4319-02-2

Reaction Conditions

1.1 Reagents: Glucose , Sodium chloride , Dipotassium phosphate Solvents: Dimethylformamide , Water ; 6 d, pH 7.0, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Biotransformation of gallic acid by Beauveria sulfurescens ATCC 7159

Hsu, Feng-Lin; Yang, Li-Ming; Chang, Shwu-Fen; Wang, Li-Hsuan; Hsu, Chung-Yi; et al, Applied Microbiology and Biotechnology, 2007, 74(3), 659-666